Cas no 83824-38-8 (1-Methyl-1H-pyrazolo4,3-Dpyrimidine-5,7-diol)

1-Methyl-1H-pyrazolo4,3-Dpyrimidine-5,7-diol structure
83824-38-8 structure
Product Name:1-Methyl-1H-pyrazolo4,3-Dpyrimidine-5,7-diol
CAS No:83824-38-8
MF:C6H6N4O2
MW:166.13744020462
MDL:MFCD16620709
CID:583364
PubChem ID:9942242
Update Time:2025-04-19

1-Methyl-1H-pyrazolo4,3-Dpyrimidine-5,7-diol Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
    • 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione, 1-methyl-
    • 1-methyl-4H-pyrazolo[4,3-d]pyrimidine-5,7-dione
    • 1-Methyl-1,4-dihydro-pyrazolo[4,3-d]pyrimidine-5,7-dione
    • EN300-1588625
    • CS-0340589
    • A934741
    • SCHEMBL1096280
    • 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
    • Z1255429801
    • 1-Methyl-1H-pyrazolo[4,3-d]pyrimidine-5,7-diol
    • SCHEMBL14020991
    • DTXSID30433100
    • MFCD16620709
    • 83824-38-8
    • OAXSBZVGKPGEDJ-UHFFFAOYSA-N
    • AKOS027338911
    • AS-36553
    • SB38940
    • 1-METHYL-4H,6H-PYRAZOLO[4,3-D]PYRIMIDINE-5,7-DIONE
    • DB-103289
    • 1-Methyl-1H-pyrazolo4,3-Dpyrimidine-5,7-diol
    • MDL: MFCD16620709
    • Inchi: 1S/C6H6N4O2/c1-10-4-3(2-7-10)8-6(12)9-5(4)11/h2H,1H3,(H2,8,9,11,12)
    • InChI Key: OAXSBZVGKPGEDJ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C=NN2C)NC(N1)=O

Computed Properties

  • Exact Mass: 166.04907545g/mol
  • Monoisotopic Mass: 166.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 76Ų

1-Methyl-1H-pyrazolo4,3-Dpyrimidine-5,7-diol Pricemore >>

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